Cas no 64487-91-8 (2C-Hydroxymethyl-2,3:5,6-di-O-isopropylidene-L-gulono-1,4-lactone)

• Product Name: 2C-Hydroxymethyl-2,3:5,6-di-O-isopropylidene-L-gulono-1,4-lactone
• CAS No: 64487-91-8
• MF: C₁₃H₂₀O₇
• MW: 288.293704986572
• CID: 499873
• Update Time: 2025-10-29

2C-Hydroxymethyl-2,3:5,6-di-O-isopropylidene-L-gulono-1,4-lactone Chemical and Physical Properties

Names and Identifiers

• L-Gulonic acid,2-C-(hydroxymethyl)-2,3:5,6-bis-O-(1-methylethylidene)-, g-lactone
• 2C-HYDROXYMETHYL-2,3:5,6-DI-O-ISOPROPYLIDENE-L-GULONO-1,4-LACTONE
• 2-(2-chlorophenyl)-2-oxoethyl thiocyanate
• 2-C-hydroxymethyl-2,3:5,6-di-O-isopropylidene-D-mannono-1,4-lactone
• 2-C-hydroxymethyl-2,3:5,6-di-O-isopropylidene-L-gulono-1,4-lactone
• AB-0725
• AG-E-41272
• CTK4E1237
• SBB094548
• 2C-Hydroxymethyl-2,3:5,6-di-O-isopropylidene-L-gulono-1,4-lactone

• Inchi： 1S/C13H20O7/c1-11(2)16-5-7(18-11)8-9-13(6-14,10(15)17-8)20-12(3,4)19-9/h7-9,14H,5-6H2,1-4H3/t7-,8+,9-,13-/m0/s1
• InChI Key： MFSQZAFRNGCTLH-ZZIUEJKTSA-N
• SMILES： O1C(C)(C)O[C@]2(CO)C(=O)O[C@H]([C@@H]3COC(C)(C)O3)[C@H]12

Experimental Properties

• Density: 1.268±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 128-129 ºC
• Solubility: Slightly soluble (11 g/l) (25 º C),

Additional information on 2C-Hydroxymethyl-2,3:5,6-di-O-isopropylidene-L-gulono-1,4-lactone

Comprehensive Overview of 2C-Hydroxymethyl-2,3:5,6-di-O-isopropylidene-L-gulono-1,4-lactone (CAS No. 64487-91-8): Properties, Applications, and Industry Insights

2C-Hydroxymethyl-2,3:5,6-di-O-isopropylidene-L-gulono-1,4-lactone (CAS No. 64487-91-8) is a specialized organic compound widely recognized in pharmaceutical and biochemical research. This lactone derivative belongs to the family of protected sugar alcohols, characterized by its unique isopropylidene groups and hydroxymethyl functionality. Its molecular structure makes it a valuable intermediate in the synthesis of complex carbohydrates, nucleosides, and other bioactive molecules. Researchers frequently utilize this compound due to its stability under various reaction conditions and its role in stereoselective transformations.

The growing demand for chiral building blocks in drug development has positioned 2C-Hydroxymethyl-2,3:5,6-di-O-isopropylidene-L-gulono-1,4-lactone as a critical component in modern organic chemistry. Recent studies highlight its application in the synthesis of L-ascorbic acid (vitamin C) analogs, a topic gaining traction due to the global focus on antioxidant therapies and immune-boosting supplements. The compound's ability to serve as a precursor for glycosylation reactions aligns with current trends in glycobiology and bioconjugation techniques.

From a technical perspective, the 64487-91-8 compound exhibits remarkable solubility in polar organic solvents like dimethyl sulfoxide (DMSO) and tetrahydrofuran (THF), while remaining stable at room temperature. This property makes it ideal for multi-step synthetic processes, particularly in peptide-coupled drug design and carbohydrate-based vaccine development. Industry experts frequently search for "isopropylidene-protected lactone synthesis" or "L-gulono-1,4-lactone derivatives," reflecting its relevance in cutting-edge research.

Environmental and regulatory considerations have also shaped the discourse around this compound. As sustainable chemistry gains prominence, researchers explore green catalytic methods for modifying 2C-Hydroxymethyl-2,3:5,6-di-O-isopropylidene-L-gulono-1,4-lactone with reduced waste generation. The compound's compatibility with enzymatic transformations further enhances its appeal in biocatalysis applications, addressing the pharmaceutical industry's push toward eco-friendly manufacturing.

Analytical characterization of CAS 64487-91-8 typically involves advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy, high-performance liquid chromatography (HPLC), and mass spectrometry. These methods ensure the compound's purity and confirm its structural integrity, which is crucial for GMP-compliant production. The rise of continuous flow chemistry has further optimized its large-scale preparation, reducing costs for industrial users.

Emerging applications in nutraceutical formulations and cosmetic actives have expanded the commercial potential of this lactone derivative. With increasing consumer interest in skin-barrier enhancing ingredients and sugar-based moisturizers, 2C-Hydroxymethyl-2,3:5,6-di-O-isopropylidene-L-gulono-1,4-lactone has attracted attention from personal care manufacturers. Its metabolic pathway similarities to hyaluronic acid precursors make it a subject of ongoing dermatological research.

In conclusion, 2C-Hydroxymethyl-2,3:5,6-di-O-isopropylidene-L-gulono-1,4-lactone represents a versatile tool for researchers exploring carbohydrate chemistry, drug discovery, and biomaterials science. Its dual functionality as both a protective group carrier and reactive intermediate ensures its continued importance across multiple scientific disciplines. As synthetic methodologies evolve, this compound will likely play a pivotal role in developing next-generation therapeutic agents and functional biomaterials.